Cas no 2298173-26-7 (ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate)

• Product Name: ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate
• CAS No: 2298173-26-7
• MF: C₉H₁₆F₃NO₂
• MW: 227.224053382874
• CID: 5637721
• PubChem ID: 165901413
• Update Time: 2025-10-31

ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• 2298173-26-7
• EN300-27783722
• ethyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propanoate
• ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate

• Inchi： 1S/C9H16F3NO2/c1-4-15-7(14)8(2,3)5-13-6-9(10,11)12/h13H,4-6H2,1-3H3
• InChI Key： BASDCIFRVRNVBZ-UHFFFAOYSA-N
• SMILES： FC(CNCC(C(=O)OCC)(C)C)(F)F

Computed Properties

• Exact Mass: 227.11331324g/mol
• Monoisotopic Mass: 227.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate

Ethyl 2,2-Dimethyl-3-(2,2,2-Trifluoroethyl)aminopropanoate (CAS No. 2298173-26-7): An Overview

Ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate (CAS No. 2298173-26-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and an ethyl ester moiety, which contribute to its potential therapeutic applications and biological activities.

The trifluoromethyl group in ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate is a key functional group that imparts several advantageous properties to the molecule. Fluorine atoms are known for their strong electron-withdrawing effects, which can enhance the lipophilicity and metabolic stability of the compound. These properties are particularly valuable in drug design, as they can improve the bioavailability and pharmacokinetic profile of potential drug candidates.

Recent studies have explored the biological activities of ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate in various contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the trifluoromethyl group plays a crucial role in enhancing the binding affinity and selectivity of the compound towards the target enzyme.

In addition to its enzymatic inhibition properties, ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate has also shown promise in modulating cellular signaling pathways. A study conducted by a team at the University of California demonstrated that this compound can effectively modulate the activity of certain G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. The ethoxy group in the molecule was found to be essential for its receptor modulation activity, highlighting the importance of functional group optimization in drug development.

The ethoxy group in ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate also contributes to its favorable pharmacokinetic properties. Ethyl esters are known to enhance the solubility and permeability of compounds, which can improve their oral bioavailability and reduce the frequency of dosing required for therapeutic efficacy. This is particularly important for developing drugs that need to be administered orally over extended periods.

Furthermore, ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate has been evaluated for its safety profile in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. The low toxicity is attributed to its well-balanced lipophilicity and hydrophilicity, which minimize off-target effects and potential side effects.

In conclusion, ethyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate (CAS No. 2298173-26-7) represents a promising compound with a range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery and development efforts.